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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531

Application Notes and Protocols for Butyl
Heptanoate
Abstract

This document provides comprehensive application notes and detailed protocols for the safe
handling, storage, and laboratory use of butyl heptanoate. It is intended for researchers,
scientists, and professionals in the fields of chemistry and drug development. The protocols
herein cover safety procedures, storage requirements, and common experimental
methodologies involving this compound.

Application Notes

Butyl heptanoate (CAS 5454-28-4) is an ester formed from the reaction of n-butanol and
heptanoic acid.[1][2] It is a colorless to pale yellow liquid at room temperature, recognized by
its characteristic fruity and herbaceous odor.[1][3] This property makes it a valuable synthetic
flavoring agent in the food industry for products like candy and baked goods, and as a
fragrance component in cosmetics and personal care products.[2][3][4] In a laboratory setting,
it serves as a reagent or intermediate in organic synthesis. Its molecular structure consists of a
butyl group attached to a heptanoate moiety, making it a medium-chain fatty acid ester.[1] It is
soluble in most organic solvents but has limited solubility in water.[1][5]

Physicochemical and Safety Data
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Quantitative data regarding the properties and safety of butyl heptanoate are summarized
below for easy reference.

Physicochemical Properties

The key physical and chemical properties of butyl heptanoate are listed in Table 1.

Property Value References
Molecular Formula C11H2202 [1112]
Molecular Weight 186.29 g/mol [31[5]
Colorless to pale yellow, clear
Appearance o [1][2][6]
liquid
Fruity, herbaceous, green,
Odor _ [21[3]
winey
Boiling Point 226 °C at 760 mmHg 21131 7]
Melting Point -67.5°C [31[71[8]
Density 0.863 g/mL at 25 °C 31141171
Vapor Pressure 0.08 - 0.09 mmHg at 25 °C [516]1[7]
Flash Point 87 °C (188.6 °F) - closed cup [2]
Refractive Index ~1.421 - 1.426 at 20 °C [2][3][8]

Soluble in most organic
Solubility solvents; limited solubility in [1][5]

water.

Safety and Hazard Information

Butyl heptanoate is classified as a combustible liquid that can cause skin, eye, and respiratory
irritation.[5][9][10] Adherence to safety protocols is crucial.
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Hazard Class &

GHS Pictogram Signal Word Hazard Statements

Category
Skin Irritation, ) H315: Causes skin

| Warning o
Category 2 irritation.[5][9][10]
Eye Irritation, ) H319: Causes serious

| Warning S
Category 2 eye irritation.[5][9][10]
Specific target organ H335: May cause
toxicity — single | Warning respiratory irritation.[9]
exposure, Category 3 [10]
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Precautionary Statements

Description References

P261: Avoid breathing

Prevention dust/fume/gas/mist/vapors/spr [9][10]
ay.
P264: Wash hands and skin
: [91[10]

thoroughly after handling.
P271: Use only outdoors or in

: [91[10]
a well-ventilated area.
P280: Wear protective
gloves/protective clothing/eye [9][10]

protection/face protection.

Response

P302+P352: IF ON SKIN:

: [91[10]
Wash with plenty of water.

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

[110]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[110]

P319: Get medical help if you

feel unwell.

[9]

P332+P317: If skin irritation

occurs: Get medical help.

[9]

Storage

P403+P233: Store in a well-
ventilated place. Keep [9][10]
container tightly closed.

P405: Store locked up.

[110]
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P501: Dispose of
contents/container to an
) appropriate treatment and
Disposal ) o [9][10]
disposal facility in accordance
with applicable laws and

regulations.

Protocols for Handling and Storage
Protocol for Safe Handling

Due to its irritant nature and volatility, butyl heptanoate must be handled with care using
appropriate engineering controls and personal protective equipment (PPE).[1][11]
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1. Preparation

Don Personal Protective Equipment (PPE):
- Chemical-resistant gloves (nitrile)
- Safety goggles or face shield
- Fully buttoned lab coat

l

Ensure Engineering Controls are active:
- Work within a certified chemical fume hood
- Verify emergency eyewash and shower are accessible

Proceed to handling

2. Chemicevil Handling

Handle Butyl Heptanoate:
- Use non-sparking tools
- Keep away from ignition sources
- Avoid inhalation of vapors
- Prevent contact with skin and eyes

After use

3. Post-HandIvng & Cleanup

Securely close the container.
- Use parafilm or Teflon tape for extra seal if needed.

l

Clean any spills immediately
using appropriate absorbent material.

l

Dispose of contaminated materials
and excess chemical in designated
‘Organic Liquid' waste containers.

'

Remove PPE and wash hands
thoroughly with soap and water.

Click to download full resolution via product page

Caption: Workflow for the safe handling of butyl heptanoate in a lab setting.
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» Engineering Controls: All work involving butyl heptanoate must be performed in a well-
ventilated area, preferably inside a chemical fume hood to minimize inhalation exposure.[11]
[12] Ensure safety showers and eyewash stations are unobstructed and functional.[11]

o Personal Protective Equipment (PPE): Always wear appropriate PPE.[11][13]

[e]

Eye Protection: Chemical splash goggles or a face shield are mandatory.[11]

o

Hand Protection: Chemical-resistant nitrile gloves are required. Inspect gloves for any
defects before use.[11][13]

o

Body Protection: Wear a fully buttoned lab coat. A chemical-resistant apron is
recommended for larger quantities.[11]

o

Footwear: Closed-toe shoes are required at all times in the laboratory.[11]

o Handling Practices: Avoid direct contact with skin and eyes.[9][10] Avoid breathing vapors.[9]
[10] Use non-sparking tools to prevent fire caused by electrostatic discharge.[9][10] Keep
away from heat, sparks, and open flames.[14] After handling, wash hands thoroughly with
soap and water.[11]

Protocol for Safe Storage

Proper storage is essential to maintain the chemical's integrity and ensure laboratory safety.
[11]
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Butyl Heptanoate Container F@

Is the container tightly sealed
and properly labeled?

Yes

Action: Re-seal and label

(Select Storage LocatiorD

'

Store in a cool, dry, and
well-ventilated area.

l

Place in a designated
flammable liquids cabinet.

l

Segregate from incompatible materials:
- Strong oxidizing agents
- Strong bases
- Foodstuff containers

l

Keep away from heat,
direct sunlight, and ignition sources.

container correctly before storage.

Click to download full resolution via product page

Caption: Logical flow for the proper storage of butyl heptanoate.
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» Containers: Store butyl heptanoate in tightly closed, properly labeled containers.[9][10][11]
The container material should be chemically compatible.

e Location: The storage area must be cool, dry, and well-ventilated.[1][9][10]

o Flammability: As a combustible liquid, it should be stored in a designated flammable liquids
cabinet.[14]

e Incompatibilities: Store apart from incompatible materials such as strong oxidizing agents
and strong bases.[14] Do not store near foodstuff containers.[9][10]

e Environment: Keep containers away from direct sunlight, heat, and other sources of ignition.
[1][11]

Experimental Protocols
Protocol for Synthesis via Fischer Esterification

This protocol describes the synthesis of butyl heptanoate from butanol and heptanoic acid
using an acid catalyst.[2][3]

e Heptanoic acid

e n-Butanol

o Concentrated sulfuric acid (catalyst)

» 5% Sodium bicarbonate solution

e Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

e Reaction Setup: In a round-bottom flask, combine 1 mole equivalent of heptanoic acid with
1.2-1.5 mole equivalents of n-butanol.
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o Catalyst Addition: While swirling the flask, carefully add a catalytic amount of concentrated
sulfuric acid (e.g., 5-8 drops).[15][16]

» Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle.[17] Let the reaction proceed for 1-2 hours. The reaction is reversible, so heating
drives it towards the product.[17]

o Work-up & Isolation: Allow the mixture to cool to room temperature. Transfer the mixture to a
separatory funnel.

e Washing:

o Wash the organic layer sequentially with water to remove excess alcohol and sulfuric acid.
[18]

o Next, wash with a 5% sodium bicarbonate solution to neutralize any remaining heptanoic
acid and sulfuric acid. Bubbles of COz will form until all the acid is neutralized.[18]

o Finally, wash with brine to remove residual water and water-soluble impurities.

e Drying: Separate the organic layer (the top layer, as the ester is less dense than the aqueous
solutions) and dry it over an anhydrous drying agent like magnesium sulfate.[18]

 Purification: Filter to remove the drying agent. The crude butyl heptanoate can be purified
by fractional distillation to obtain the pure product.[17]

Protocol for Hydrolysis (Saponification)

This protocol outlines the base-catalyzed hydrolysis of butyl heptanoate back to butanol and
the salt of heptanoic acid.[2]

Butyl heptanoate

Aqueous sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution (e.g., 2 M)

Ethanol (as a co-solvent to increase solubility)

Dilute hydrochloric acid (HCI)
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» Round-bottom flask, condenser, heating mantle, separatory funnel

e Reaction Setup: In a round-bottom flask, place 1 mole equivalent of butyl heptanoate. Add
an excess (e.g., 2-3 mole equivalents) of aqueous NaOH solution. Add a small amount of
ethanol to help homogenize the mixture.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction is
complete when the oily ester layer disappears, and the solution becomes homogeneous.

« |solation of Alcohol: After cooling, the butanol can be separated from the aqueous solution by
distillation.

« |solation of Carboxylic Acid:
o Transfer the remaining aqueous solution to a beaker and cool it in an ice bath.

o Carefully acidify the solution by slowly adding dilute HCI until the solution is acidic (test
with pH paper).

o Heptanoic acid, being sparingly soluble in cold water, will precipitate out or form an oily
layer.

o The heptanoic acid can then be extracted using an organic solvent (e.g., diethyl ether) in a
separatory funnel.

Disposal Procedures
All waste containing butyl heptanoate must be treated as hazardous chemical waste.[9]

o Collect liquid waste in a designated, sealed, and properly labeled "Organic Liquid" waste
container.[13]

» Solid waste contaminated with butyl heptanoate (e.g., gloves, absorbent materials) should
be collected in a separate, labeled solid waste container.

e Do not dispose of butyl heptanoate down the drain.[12]
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e Arrange for waste disposal through your institution's environmental health and safety (EH&S)
department in accordance with all local, state, and federal regulations.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580531#protocols-for-handling-and-storage-of-
butyl-heptanoate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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